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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of lithium hydride

(LiH) in nuclear reactor technology. LiH serves as a versatile material with significant

applications as a neutron moderator, reflector, and shielding agent. Its unique properties,

particularly its high hydrogen content by weight, make it a material of interest for various

reactor designs, including compact and space-based reactors.

Core Applications in Nuclear Reactors
Lithium hydride's primary roles in nuclear reactor technology stem from its interaction with

neutrons. The hydrogen within the compound is highly effective at slowing down fast neutrons,

a process known as moderation.

Neutron Moderator: In thermal reactors, a moderator is required to reduce the kinetic energy

of fast neutrons produced during fission to thermal energies, thereby increasing the

probability of further fission events. Due to its high hydrogen density, LiH is an efficient

moderator. For specialized applications, isotopically enriched Lithium-7 hydride (⁷LiH) is

preferred to minimize neutron absorption and the production of tritium, which occurs when

Lithium-6 (⁶Li) captures a neutron.[1]

Neutron Shielding: The high hydrogen content of LiH also makes it an excellent lightweight

material for neutron shielding.[2][3][4] It effectively attenuates neutron radiation, protecting
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reactor components and personnel.[5] This is particularly advantageous in applications

where weight is a critical factor, such as in space nuclear propulsion.[6]

Neutron Reflector: Materials that scatter neutrons back into the reactor core are known as

reflectors. By reducing neutron leakage, reflectors improve the neutron economy of the

reactor. While less common than its other applications, LiH can also serve as a component

in a reflector assembly.[6]

Tritium Breeding in Fusion Reactors: In the context of fusion energy, lithium hydride,

particularly lithium-6 deuteride (⁶LiD), is a key material for tritium breeding.[1][7] When

bombarded with neutrons, ⁶Li undergoes a nuclear reaction to produce tritium, a crucial fuel

component for deuterium-tritium (D-T) fusion reactions.[7]

Quantitative Data Presentation
The following table summarizes the key physical and nuclear properties of lithium hydride

relevant to its application in nuclear reactors.
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Property Value Units
Notes and
References

Physical Properties

Chemical Formula LiH - [1]

Molar Mass 7.95 g/mol [1]

Density 0.78 g/cm³ [1]

Melting Point 688.7 °C [1]

Boiling Point
900-1000

(decomposes)
°C [1]

Thermal Conductivity

(at 50°C)

0.125 (crystals),

0.0695 (compacts)
W/(cm·K)

Decreases with

increasing

temperature.[1]

Linear Thermal

Expansion Coefficient

(at room temp)

4.2 x 10⁻⁵ /°C [1]

Mohs Hardness 3.5 - [1]

Nuclear Properties

Hydrogen Content ~12.6 wt%

One of the highest

hydrogen contents of

any hydride.[7]

Neutron Absorption

Cross-section (⁷Li)
Low barns

⁷Li is preferred for

moderators to reduce

neutron absorption.[1]

Neutron Absorption

Cross-section (⁶Li)

High (for thermal

neutrons)
barns

Used for tritium

breeding.[7]

Experimental Protocols
This section outlines the methodologies for key experiments to evaluate the properties of

lithium hydride for nuclear reactor applications.
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Protocol for Determining Neutron Moderation Efficiency
Objective: To quantify the effectiveness of lithium hydride in slowing down fast neutrons to

thermal energies.

Materials and Equipment:

Lithium hydride sample (typically a pressed pellet of known density and dimensions).

A fast neutron source (e.g., Americium-Beryllium or a particle accelerator).

A thermal neutron detector (e.g., a Boron Trifluoride or Helium-3 detector).

Shielding materials (e.g., paraffin, borated polyethylene) to collimate the neutron beam and

reduce background noise.

Data acquisition system.

Procedure:

Background Measurement: Position the thermal neutron detector at a fixed distance from the

neutron source without the LiH sample in place. Measure the background count rate of

thermal neutrons.

Sample Placement: Place the lithium hydride sample between the neutron source and the

detector. Ensure a consistent and reproducible geometry.

Measurement with Sample: Acquire data from the thermal neutron detector for a

predetermined amount of time to obtain statistically significant results.

Data Analysis:

Subtract the background count rate from the measurement with the sample to determine

the net thermal neutron count rate.

Compare the thermal neutron flux with and without the LiH sample to determine the

moderation ratio.
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For more detailed analysis, a neutron spectrometer can be used to measure the energy

spectrum of the neutrons after passing through the LiH sample.

Protocol for Evaluating Neutron Shielding Attenuation
Objective: To measure the attenuation of a neutron beam as it passes through lithium hydride.

Materials and Equipment:

Lithium hydride samples of varying, precisely measured thicknesses.

A collimated neutron source (fast or thermal, depending on the desired data).

A neutron detector sensitive to the energy range of the source.

A sample holder that allows for easy and precise positioning of the LiH samples.

Data acquisition system.

Procedure:

Source and Detector Setup: Position the neutron source and detector in a fixed geometry

with a clear beam path.

Initial Intensity Measurement (I₀): Measure the neutron intensity without any shielding

material in the beam path.

Measurement with LiH: Place a lithium hydride sample of a known thickness in the beam

path and measure the transmitted neutron intensity (I).

Repeat for Different Thicknesses: Repeat step 3 with LiH samples of different thicknesses to

obtain a range of attenuation data.

Data Analysis:

For each thickness (x), calculate the transmission fraction (I/I₀).

Plot the natural logarithm of the transmission fraction (ln(I/I₀)) against the sample

thickness (x).
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The slope of this graph will be the negative of the linear attenuation coefficient (μ).

The half-value layer (HVL), the thickness of LiH required to reduce the neutron intensity by

half, can be calculated as HVL = ln(2)/μ.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Logical relationships of LiH properties and its applications.
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Caption: Experimental workflow for determining neutron shielding effectiveness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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